Cas no 50980-32-0 (Ankaflavin)

Ankaflavin is extracted from Monascus fermented red rice and is a PPAR with oral activity γ Agonists of Ankaflavin has selective cytotoxic effects and induces apoptosis in cancer cells Ankaflavin has anti-inflammatory, anti-cancer, anti atherosclerotic and hypolipidemic effects
Ankaflavin structure
Ankaflavin structure
Product Name:Ankaflavin
CAS No:50980-32-0
Molecular Formula:C23H30O5
Molecular Weight:386.4813
CID:2011130
PubChem ID:15294091

Ankaflavin Properties

Names and Identifiers

    • Ankaflavin
    • (3S,3aR,9aR)-3a,4,8,9a-Tetrahydro-9a-methyl-3-(1-oxooctyl)-6-(1E)-1-propen-1-yl-2H-furo[3,2-g][2]benzopyran-2,9(3H)-dione
    • HY-N6642
    • CS-0062873
    • CHEMBL1215462
    • F82247
    • (3S,3aR,9aR)-9a-methyl-3-octanoyl-6-[(E)-prop-1-enyl]-3,3a,4,8-tetrahydrofuro[3,2-g]isochromene-2,9-dione
    • 1ST2463
    • MS-26390
    • XA165909
    • 50980-32-0
    • (3S,3aR,9aR)-9a-Methyl-3-octanoyl-6-((E)-prop-1-en-1-yl)-3a,4,8,9a-tetrahydro-2H-furo[3,2-g]isochromene-2,9(3H)-dione
    • AKOS037515363
    • GLXC-02494
    • DA-70879
    • ANKAFLAVIN
    • MSK2463
    • InChIKey： AQTJNEHGKRUSLT-UHFFFAOYSA-N
    • Inchi： InChI=1S/C23H30O5/c1-4-6-7-8-9-11-19(24)20-18-13-15-12-16(10-5-2)27-14-17(15)21(25)23(18,3)28-22(20)26/h5,10,12,18,20H,4,6-9,11,13-14H2,1-3H3
    • SMILES： CCCCCCCC(=O)C1C2CC3=C(COC(\C=C\C)=C3)C(=O)C2(C)OC1=O |c:19,t:12|

Computed Properties

  • Exact Mass: 386.209324g/mol
  • Surface Charge: 0
  • XLogP3: 4.3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Rotatable Bond Count: 8
  • Monoisotopic Mass: 386.209324g/mol
  • Monoisotopic Mass: 386.209324g/mol
  • Topological Polar Surface Area: 69.7Ų
  • Heavy Atom Count: 28
  • Complexity: 757
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • Molecular Weight: 386.5

Experimental Properties

  • Solubility: Almost insoluble (0.014 g/l) (25 º C),
  • Density: 1.15±0.1 g/cm3 (20 ºC 760 Torr),

Ankaflavin Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P00DEJE-1mg
Ankaflavin
 50980-32-0 ≥98%
1mg
 $52.00 2025-02-18
A2B Chem LLC
AG24570-1mg
ANKAFLAVIN
 50980-32-0 ≥98%
1mg
 $55.00 2024-04-19
Aaron
AR00DERQ-10mg
Ankaflavin
 50980-32-0 98%
10mg
 $407.00
Ambeed
A741462-1mg
(3S,3aR,9aR)-9a-Methyl-3-octanoyl-6-((E)-prop-1-en-1-yl)-3a,4,8,9a-tetrahydro-2H-furo[3,2-g]isochromene-2,9(3H)-dione
 50980-32-0 95%
1mg
 $277.0 2025-02-28
ChemScence
CS-0062873-1mg
Ankaflavin
 50980-32-0
1mg
 $550.0 2022-04-27
Chengdu Biopurify Phytochemicals Ltd
BP4056-5mg
Ankaflavin
 50980-32-0 98%
5mg
 $220 2023-09-20
MedChemExpress
HY-N6642-1mg
Ankaflavin
 50980-32-0 98.33%
1mg
 ￥3200 2024-04-18
TRC
A214995-0.2mg
Ankaflavin
 50980-32-0
0.2mg
 $ 120.00
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T10327-1 mg
Ankaflavin
 50980-32-0
1mg
 ￥4710.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce54958-1mg
Ankaflavin
 50980-32-0 98%
1mg
 ￥0.00 2023-09-07

Ankaflavin Suppliers

NAN JING PU YI Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:50980-32-0)
MR./MRS.:LIU JING LI
Phone:13851506462
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Chengdu Biopurify Phytochemicals Ltd.
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(CAS:50980-32-0)
MR./MRS.:HE DAN DAN
Phone:15928576055
Email:sales@biopurify.com
WU HAN TIAN ZHI Biotechnology Co., Ltd.
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(CAS:50980-32-0)
MR./MRS.:ZHANG XIAO JIE
Phone:18607107848
Email:2056216494@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
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(CAS:50980-32-0)
MR./MRS.:TANG SI LEI
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Email:2881489226@qq.com
Anpel
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(CAS:50980-32-0)
MR./MRS.:AN PU SHI YAN
Phone:18502138905
Email:shanpel@anpel.com.cn
SHANG HAI JI XIANG Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:50980-32-0)
MR./MRS.:ZHOU JING LI
Phone:
Email:1791635336@qq.com

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